Cas no 1249443-89-7 (5,7-dimethoxyquinolin-4-amine)

• Product Name: 5,7-dimethoxyquinolin-4-amine
• CAS No: 1249443-89-7
• MF: C₁₁H₁₂N₂O₂
• MW: 204.225182533264
• CID: 5557995
• PubChem ID: 62192944
• Update Time: 2026-03-11

5,7-dimethoxyquinolin-4-amine Chemical and Physical Properties

Names and Identifiers

• 5,7-dimethoxyquinolin-4-amine
• 5,7-Dimethoxy-quinolin-4-ylamine

• Inchi： 1S/C11H12N2O2/c1-14-7-5-9-11(10(6-7)15-2)8(12)3-4-13-9/h3-6H,1-2H3,(H2,12,13)
• InChI Key： OJBREKNTGDAYFQ-UHFFFAOYSA-N
• SMILES： N1C2C(=C(OC)C=C(OC)C=2)C(N)=CC=1

Computed Properties

• Exact Mass: 204.09
• Monoisotopic Mass: 204.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.4A^2

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 410.4±40.0 °C at 760 mmHg
• Flash Point: 202.0±27.3 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

5,7-dimethoxyquinolin-4-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 4-aminoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives 4-aminoquinolines

Additional information on 5,7-dimethoxyquinolin-4-amine

Comprehensive Overview of 5,7-Dimethoxyquinolin-4-amine (CAS No. 1249443-89-7): Properties, Applications, and Research Insights

5,7-Dimethoxyquinolin-4-amine (CAS No. 1249443-89-7) is a specialized organic compound belonging to the quinoline derivative family. With its unique molecular structure featuring methoxy groups at the 5 and 7 positions and an amine group at the 4 position, this compound has garnered significant attention in pharmaceutical and agrochemical research. Its CAS number 1249443-89-7 serves as a critical identifier for researchers and regulatory bodies, ensuring precise tracking in scientific literature and commercial applications.

In recent years, the demand for quinoline-based compounds has surged due to their versatile biological activities. 5,7-Dimethoxyquinolin-4-amine is no exception, with studies highlighting its potential as a building block for drug discovery, particularly in targeting kinase inhibitors and antimicrobial agents. Researchers are actively exploring its structure-activity relationship (SAR) to optimize efficacy in therapeutic applications, aligning with the growing trend of precision medicine.

The compound’s synthetic pathways often involve multi-step organic reactions, including Buchwald-Hartwig amination or nucleophilic substitution, to achieve high purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to validate its identity, a topic frequently searched by chemists in quality control protocols. Notably, its solubility in polar solvents like DMSO and methanol makes it suitable for in vitro assays, a key consideration for high-throughput screening.

Beyond pharmaceuticals, 5,7-dimethoxyquinolin-4-amine has niche applications in material science, where its fluorescence properties are investigated for sensor development. This aligns with the rising interest in smart materials for environmental monitoring. Additionally, its stability under ambient conditions makes it a candidate for long-term storage, addressing common logistical challenges in chemical supply chains.

Environmental and sustainability considerations are increasingly shaping chemical research. The synthesis of 1249443-89-7 is being refined to reduce hazardous waste, leveraging green chemistry principles such as catalyst recycling and solvent-free reactions. These advancements resonate with global initiatives like the UN Sustainable Development Goals, a frequently searched topic among academic and industrial stakeholders.

For researchers sourcing CAS 1249443-89-7, understanding its supply chain transparency is crucial. Reputable suppliers provide certificates of analysis (CoA) and safety data sheets (SDS), ensuring compliance with REACH and GMP standards. This emphasis on regulatory compliance reflects broader industry trends toward responsible sourcing.

In conclusion, 5,7-dimethoxyquinolin-4-amine exemplifies the intersection of innovation and practical utility in modern chemistry. Its multifaceted applications—from drug development to advanced materials—underscore its relevance in addressing contemporary scientific challenges. As research progresses, this compound is poised to play a pivotal role in emerging technologies, making it a subject of enduring interest for both academia and industry.